Journal Name:Journal of Physics: Energy
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IF:0
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Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s0218127423500943
In this paper, we consider two-dimensional cellular automata (CA) with the von Neumann neighborhood. We study the characterization of 2D linear cellular automata defined by the von Neumann neighborhood with new type of boundary conditions over the field ℤp. Furthermore, we investigate the rule matrices of 2D von Neumann CA by applying the group of permutations S4. Moreover, the algorithm for computing the rank of rule matrices is given. Finally, necessary and sufficient conditions for the existence of Garden of Eden configurations for considered two-dimensional cellular automata are obtained.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-04-28 , DOI:
10.1142/s0218127423500633
Periodicity analysis of sequences generated by a deterministic system is a long-standing challenge in both theoretical research and engineering applications. To overcome the inevitable degradation of the logistic map on a finite-precision circuit, its numerical domain is commonly converted from a real number field to a ring or a finite field. This paper studies the period of sequences generated by iterating the logistic map over ring ℤ3n from the perspective of its associated functional network, where every number in the ring is considered as a node, and the existing mapping relation between any two nodes is regarded as a directed edge. The complete explicit form of the period of the sequences starting from any initial value is given theoretically and verified experimentally. Moreover, conditions on the control parameter and initial value are derived, ensuring the corresponding sequences to achieve the maximum period over the ring. The results can be used as ground truth for dynamical analysis and cryptographical applications of the logistic map over various domains.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-04-28 , DOI:
10.1142/s0218127423500645
This work studies a three-dimensional predator–prey model with gestation delay and stage structure between aphidophagous coccinellids and aphid pests, where the interaction between mature coccinellids and aphids is inscribed by Crowley–Martin functional response function, and immature coccinellids and aphids act in the form of Holling-I type. We prove the positivity and boundedness of the solution of the nondelayed system and analyze its equilibrium point, local asymptotic stability, and global stability. In addition to the delays, the critical values of Hopf bifurcation occurring for different parameters are also found from the numerical simulation. The stability of the delayed system and Hopf bifurcation with different delays as parameters are also discussed. Our model analysis shows that the time delay essentially governs the system’s dynamics, and the stability of the system switches as delays increase. We also investigate the direction and stability of the Hopf bifurcation using the normal form theory and center manifold theorem. Finally, we perform computer simulations and depict diagrams to support our theoretical results.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s021812742350092x
Chaos is a nonlinear phenomenon that reveals itself everywhere in nature and in many fields of science. It has gained increasing attention from researchers and scientists over the last two decades. In this article, the nature of the fixed and periodic states are examined for a discrete two-parameter map; a composition of Euler’s numerical map and the logistic map. Further, the dynamical properties such as fixed states, period-doubling, and stability in fixed and periodic states are also described and the onset of chaos is characterized in detail followed by a few lemmas and remarks. Afterward, some scaling methods such as the bifurcation scale, fork-width scale, and Lyapunov exponent are illustrated to examine the appearance of chaos for the discrete two-parameter map. Experimental and numerical simulations are conducted followed by some bifurcation graphs, tables, and remarks. The scaling property is discussed in two key parameters. In addition, a comparative analysis of fork-width length, bifurcation length, and the maximum Lyapunov exponent is also presented to demonstrate the validity of the results.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1142/s0218127423500785
Epileptic seizures have spatial features related to the propagation of seizure waves. As the main characteristic of absence seizures, 2–4Hz spike-wave discharges (SWDs) originate from the cortices and are maintained by the thalamus. In this study, we explore the onset and propagation effect of absence seizures based on a thalamocortical model. First, we develop a two-compartment model and consider the autapse of the thalamic reticular nucleus as a crucial parameter to investigate transition behaviors. Moreover, we present dynamical mechanisms through bifurcation analysis. Simulation results show that the absence seizures can be induced and advanced as the coupling strength increases. Second, we investigate excitatory and inhibitory coupling functions in a three-compartment model. Our research indicates that the excitatory coupling function can lead to SWDs when all the compartments are initially saturated. In the process of propagation, excitatory coupling also gives rise to SWDs in normal compartments, whereas inhibitory coupling plays a limited role. Finally, we reproduce the above results in a 10-compartment model and verify the robustness against the variation of the number of modules. This work may shed new light on the field of seizure propagation and provide potential dynamical mechanisms.
Stability of Periodic Orbits and Bifurcation Analysis of Ship Roll Oscillations in Regular Sea Waves
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-04-28 , DOI:
10.1142/s021812742350058x
Response, stability, and bifurcation of roll oscillations of a biased ship under regular sea waves are investigated. The primary and subharmonic response branches are traced in the frequency domain employing the Incremental Harmonic Balance (IHB) method with a pseudo-arc-length continuation approach. The stability of periodic responses and bifurcation points are determined by monitoring the eigenvalues of the Floquet transition matrix. The primary and higher-order subharmonic responses experience a cascade of period-doubling bifurcations, eventually culminating in chaotic responses detected by numerical integration (NI) of the equation of motion. Bifurcation diagrams are obtained through the period-doubling route to chaos. Solutions are aided with phase portrait, Poincaré map, time history and Fourier spectrum for better clarity as and when required. Finally, the same ship model is investigated under variable excitation moments that may result from different wave heights in regular seas. The biased ship roll model exhibits primary and subharmonic responses, jump phenomena, coexistence of multiple responses, and chaotically modulated motion. The stable, periodic, and steady-state roll responses obtained by the IHB method are validated by the NI method. Results obtained by both methods are found to agree very well.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s0218127423500918
Electric energy routers (EERs) can effectively deal with the energy management issues caused by the access of multi-sources and multi-loads. Different from the energy transmission form in the existing series architecture EER (SA-EER) for low-voltage distribution networks, a new series-parallel architecture EER (SPA-EER) has the advantages of high-power transmission capability and reactive power flexible operation. However, if controller parameters change beyond their critical stability boundaries, SPA-EER will produce slow- and fast-scale bifurcation behaviors, which are manifested as low- and high-frequency oscillations of port voltages or port currents in varying degrees. To avoid the system instability caused by controller parameter changes, how to discriminate the stability regions of controller parameters for SPA-EER is a key research content in this paper. To this end, the stroboscopic mapping discrete model of SPA-EER system is first established, and system bifurcation behaviors are analyzed based on bifurcation theory. Furthermore, the critical stability boundaries of controller parameters are discriminated by using Jacobian matrix, root locus and bifurcation diagram. After that, a time delay feedback control (TDFC) is employed to suppress system bifurcation behaviors. Finally, the correctness of bifurcation analysis and the effectiveness of TDFC are verified by a hardware-in-the-loop (HIL) experimental platform.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-05-24 , DOI:
10.1142/s0218127423500736
This paper is concerned with a reaction–diffusion–advection chemostat model with two species growing and competing for a single-limited resource. By taking the growth rates of the two species as variable parameters, we study the effect of growth rates on the dynamics of this system. It is found that there exist several critical curves, which may classify the dynamics of this system into three scenarios: (1) extinction of both species; (2) competitive exclusion; (3) coexistence. Moreover, we take numerical approaches to further understand the potential behaviors of the above critical curves and observe that the bistable phenomenon can occur, besides competitive exclusion and coexistence. To further study the effect of advection and diffusion on the dynamics of this system, we present the bifurcation diagrams of positive equilibrium solutions of the single species model and the two-species model with the advection rates and the diffusion rates increasing, respectively. These numerical results indicate that advection and diffusion play a key role in determining the dynamics of two species competing in a flow reactor.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s0218127423500967
When chaotic systems are used for speech encryption, their chaotic performance largely determines the security of speech encryption. However, traditional chaotic systems have problems such as parameter discontinuity, easy occurrence of chaos degradation, low complexity, and the existence of periodic windows in chaotic intervals. In real applications, chaotic mappings may fall into periodic windows, which is extremely unfavorable for security. In this paper, a new chaotic mapping 2D-LMSM is proposed by improving the chaotic logistic and sine mappings, and applied to speech encryption. Performance evaluation shows that this map can effectively generate robust chaotic signals in a wide parameter range. The 2D-LMSM achieves better robustness and desired chaotic properties than several existing two-dimensional chaotic maps. We propose a novel speech encryption algorithm using this map. First, it performs Fast Fourier Transform (FFT) on the input speech signal to obtain real and imaginary values, which are encrypted by one-time scrambling encryption and XOR diffusion encryption with pseudorandom numbers generated by chaos; then, it performs secondary scrambling encryption by Discrete Wavelet Transform (DWT) and 2D-LMSM; finally, it obtains encrypted speech data by Discrete Wavelet Inverse Transform (IDWT) and Fast Fourier Inverse Transform (IFFT). Experimental results show that this algorithm has good encryption and decryption performances and ensures system security.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-05-24 , DOI:
10.1142/s0218127423500761
Reservoir computing (RC) has attracted much attention as a brain-like neuromorphic computing algorithm for time series processing. In addition, the hardware implementation of the RC system can significantly reduce the computing time and effectively apply it to edge computing, showing a wide range of applications. However, many hardware implementations of RC use different hardware to implement standard RC without further expanding the RC architecture, which makes it challenging to deal with relatively complex time series tasks. Therefore, we propose a bidirectional hierarchical light reservoir computing method using optoelectronic memristors as the basis for the hardware implementation. The approach improves the performance of hardware-implemented RC by allowing the memristor to capture multilevel temporal information and generate a variety of reservoir states. Ag|GQDs|TiOx|FTO memristors with negative photoconductivity effects can map temporal inputs nonlinearly to reservoir states and are used to build physical reservoirs to accomplish higher-speed operations. The method’s effectiveness is demonstrated in multivariate time series classification tasks: a predicted accuracy of 98.44% is achieved in voiceprint recognition and 99.70% in the mobile state recognition task. Our study offers a strategy for dealing with multivariate time series classification issues and paves the way to developing efficient neuromorphic computing.
Supplementary Information
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